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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl glycolate (CAS 623-50-7) is an ester recognized for its utility in the formulation of
fragrances and perfumes.[1][2] With a mild, sweet, and fruity odor profile, it can function as a
versatile component in various fragrance compositions.[1][2][3] Its primary applications in
perfumery include acting as a solvent to dissolve other fragrance materials and as a modifier to
enhance or alter scent characteristics.[1][4] These application notes provide a comprehensive
overview of ethyl glycolate's properties, its use in fragrance formulations, and detailed
protocols for its evaluation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ethyl glycolate is presented in Table
1. This data is crucial for formulators to understand its behavior in different fragrance bases
and its compatibility with other ingredients.

Table 1: Chemical and Physical Properties of Ethyl Glycolate (CAS 623-50-7)
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Property Value Reference
Molecular Formula C4H803 [11[31[5]
Molecular Weight 104.10 g/mol [11[31[5]
Appearance Colorless liquid [1][6]
Odor Profile Fr.uity, Caramellic, Ethereal, 3]

Winey, Sweet
Boiling Point 158-159 °C [11[51[6][7]
Flash Point 62 °C [1]
Density ~1.1 g/mL at 25 °C 516171

Vapor Pressure

1.39 hPa @ 20°C; 2.0744 hPa
@ 25°C

[3]

Solubility

Soluble in water, ethanol,
methanol, isopropanol,

acetone, and acetates.

[2](3][6]

Evaporation Rate

Very fast

[3]

Applications in Fragrance Formulation

Ethyl glycolate's primary roles in fragrance and perfume formulations are as a specialty

solvent and a fragrance modifier.

o Solvent: Due to its excellent solubility in both water and common organic solvents like

ethanol, ethyl glycolate can be used to dissolve a wide range of fragrance raw materials,

including essential oils and synthetic aroma chemicals.[2][3][4] This property is particularly

useful in creating fragrance concentrates and ensuring the homogeneity of the final product.

o Fragrance Modifier: With its inherent fruity and sweet notes, ethyl glycolate can be

incorporated to modify the overall scent profile of a fragrance.[3] It can be used to introduce

a subtle sweetness, enhance fruity accords, or add a wine-like nuance to a composition. Its

very fast evaporation rate suggests it would primarily impact the top notes of a fragrance.[3]
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Experimental Protocols

The following protocols are designed to guide researchers in the evaluation of ethyl glycolate
for its suitability and performance in fragrance formulations.

Protocol for Sensory Evaluation of Ethyl Glycolate

This protocol outlines the steps for the olfactory assessment of ethyl glycolate and its effect in
a simple fragrance blend.

Objective: To characterize the odor profile of ethyl glycolate and its influence on a model
fragrance.

Materials:

o Ethyl glycolate (CAS 623-50-7)

o Ethanol (perfumer's grade)

o Standard fragrance blotters (smelling strips)

o Asimple fragrance accord (e.g., a floral or citrus base)

e Glass vials

o Pipettes

Procedure:

e Preparation of Solutions:
o Prepare a 10% dilution of ethyl glycolate in ethanol.
o Prepare a 10% dilution of the simple fragrance accord in ethanol.

o Prepare a blend containing the fragrance accord (10%) and ethyl glycolate (at varying
concentrations, e.g., 1%, 2.5%, and 5%) in ethanol.

e Olfactory Evaluation:
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[e]

Dip a fragrance blotter into the 10% ethyl glycolate solution. Allow the ethanol to flash off
for a few seconds.

o A panel of trained sensory evaluators should then assess the odor profile at different time
intervals: immediately (top notes), after 15 minutes (heart notes), and after 1 hour (dry-
down).

o The odor should be described using standard fragrance terminology (e.g., fruity, sweet,
ethereal).

o Repeat the evaluation with the fragrance accord alone and with the blends containing
ethyl glycolate.

o Panelists should compare the scent of the blends to the accord alone, noting any changes
in the top notes, overall character, and perceived intensity.

e Data Analysis:
o Compile the descriptions from the sensory panel.

o Analyze the impact of different concentrations of ethyl glycolate on the fragrance profile.

Protocol for Evaluating the Fixative Properties of Ethyl
Glycolate

This protocol provides a method to quantitatively assess the effect of ethyl glycolate on the
longevity of other fragrance ingredients.

Objective: To determine if ethyl glycolate acts as a fixative by measuring its effect on the
evaporation rate of other aroma chemicals.

Materials:
o Ethyl glycolate

» A selection of individual aroma chemicals with varying volatilities (e.g., a top note like
limonene, a middle note like linalool, and a base note like benzyl salicylate)
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Methanol (for extraction)

Perfume blotters

Micropipette

Vials

Gas chromatograph with a flame ionization detector (GC-FID)
Procedure:
e Sample Preparation:

o For each aroma chemical, prepare two solutions in methanol: one with the aroma
chemical alone (e.g., 1 mg/mL) and another with the aroma chemical and ethyl glycolate
(e.g., 1 mg/mL of each).

e Evaporation Study:

o Apply a precise amount (e.g., 10 pL) of each solution to a separate, labeled perfume
blotter.

o Place the blotters in a controlled environment (constant temperature and humidity).
o At specified time intervals (e.g., 1, 3, 6, and 24 hours), take a set of blotters for analysis.
o Extraction and Analysis:

o Cut the spotted portion of each blotter and place it in a vial with a known volume of
methanol.

o Extract the remaining aroma chemical from the blotter.
o Analyze the concentration of the aroma chemical in the methanol extract using GC-FID.

o Data Analysis:
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o Calculate the percentage of the aroma chemical remaining on the blotter at each time
point for both the control and the ethyl glycolate blend.

o Compare the evaporation curves to determine if the presence of ethyl glycolate slowed
the evaporation of the aroma chemical.

Visualizations

Logical Workflow for Fragrance Formulation and
Evaluation
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Caption: Workflow for incorporating and evaluating ethyl glycolate in fragrance formulation.
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Conceptual Interaction of Ethyl Glycolate with Scent
Notes
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Caption: Conceptual impact of ethyl glycolate on different fragrance notes.

Safety and Regulatory Information

Ethyl glycolate is classified as an irritant and should be handled with appropriate personal
protective equipment, including gloves and eye protection.[3] It is important to work in a well-
ventilated area. For cosmetic use, the Cosmetic Ingredient Review (CIR) Expert Panel has
concluded that glycolic acid and its simple esters, including ethyl glycolate, are safe for use in
cosmetic products at concentrations up to 10% with a final formulation pH of 3.5 or greater,
provided the formulation is designed to avoid increased sun sensitivity or includes directions for
daily sun protection.[8] For salon products, concentrations up to 30% at a pH of 3.0 or greater
are considered safe under specific use conditions.[8] Researchers should always consult the
latest safety data sheets and local regulations before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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